Cas no 904810-52-2 (4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid)

• Product Name: 4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid
• CAS No: 904810-52-2
• MF: C₁₀H₉ClFNO₃
• MW: 245.634765386581
• MDL: MFCD06067198
• CID: 891818
• PubChem ID: 6469015
• Update Time: 2025-04-19

4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chloro-2-fluorophenyl)amino)-4-oxobutanoic acid
• 4-(4-chloro-2-fluoroanilino)-4-oxobutanoic acid
• 4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic acid
• CHEMBRDG-BB 9051795
• 4-((4-Chloro-2-fluorophenyl)amino)-4-oxobutanoicacid
• 3-[(4-chloro-2-fluorophenyl)carbamoyl]propanoic acid
• 904810-52-2
• DTXSID70424259
• MFCD06067198
• VS-06449
• AKOS003315030
• CS-0314451
• 4-[(4-chloro-2-fluorophenyl)amino]-4-oxobutanoicacid
• FT-0684396
• 4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid

• MDL： MFCD06067198
• Inchi： 1S/C10H9ClFNO3/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(15)16/h1-2,5H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： IAXPBKWZXXEWQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 245.02500
• Monoisotopic Mass: 245.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.476
• Boiling Point: 462.3°C at 760 mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.591
• PSA: 66.40000
• LogP: 2.35540

4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides